7-(5-bromo-2-propoxyphenyl)-5-methyl-N-phenyl-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxamide

• Molecular Formula: C21H21BrN6O2
• Molecular Weight: 469.3 g/mol
• IUPAC Name: 7-(5-bromo-2-propoxyphenyl)-5-methyl-N-phenyl-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C21H21BrN6O2/c1-3-11-30-17-10-9-14(22)12-16(17)19-18(13(2)23-21-25-26-27-28(19)21)20(29)24-15-7-5-4-6-8-15/h4-10,12,19H,3,11H2,1-2H3,(H,24,29)(H,23,25,27)
• InChI Key: ILOSQPQATYIHDT-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C=C(C=C1)Br)C2C(=C(NC3=NN=NN23)C)C(=O)NC4=CC=CC=C4

Description

7-(5-BROMO-2-PROPOXYPHENYL)-5-METHYL-N-PHENYL-4H,7H-[1,2,3,4]TETRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXAMIDE is a complex organic compound that belongs to the class of tetrazolopyrimidines. This compound is characterized by its unique structure, which includes a brominated phenyl group, a propoxy group, and a tetrazolopyrimidine core. It is of significant interest in the fields of medicinal chemistry and organic synthesis due to its potential biological activities and its role as an intermediate in the synthesis of various pharmaceuticals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-(5-BROMO-2-PROPOXYPHENYL)-5-METHYL-N-PHENYL-4H,7H-[1,2,3,4]TETRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXAMIDE typically involves multiple steps, starting from readily available starting materials. One common synthetic route involves the following steps:

Propoxylation: The propoxy group is introduced via nucleophilic substitution, typically using propyl bromide in the presence of a base such as potassium carbonate.

Tetrazole Formation: The tetrazole ring is formed through a cyclization reaction involving an appropriate precursor, such as an azide and a nitrile, under acidic or basic conditions.

Pyrimidine Formation: The pyrimidine ring is constructed through a condensation reaction involving a suitable amine and a carbonyl compound.

Amidation: The final step involves the formation of the carboxamide group through the reaction of the tetrazolopyrimidine intermediate with an amine, such as aniline, under appropriate conditions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to improve yield, purity, and cost-effectiveness. This can include the use of continuous flow reactors, advanced purification techniques, and the development of more efficient catalysts and reagents.

Chemical Reactions Analysis

Types of Reactions

7-(5-BROMO-2-PROPOXYPHENYL)-5-METHYL-N-PHENYL-4H,7H-[1,2,3,4]TETRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Cyclization: The compound can undergo cyclization reactions to form more complex ring systems.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, and other oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents.

Substitution: Nucleophiles such as amines, thiols, and alkoxides.

Cyclization: Acidic or basic conditions, often with the use of catalysts.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

7-(5-BROMO-2-PROPOXYPHENYL)-5-METHYL-N-PHENYL-4H,7H-[1,2,3,4]TETRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXAMIDE has several scientific research applications, including:

Medicinal Chemistry: It is studied for its potential as a therapeutic agent due to its biological activities, such as anti-inflammatory, antimicrobial, and anticancer properties.

Organic Synthesis: It serves as an intermediate in the synthesis of various pharmaceuticals and bioactive molecules.

Biological Research: The compound is used in studies to understand its mechanism of action and its effects on biological systems.

Industrial Applications: It is used in the development of new materials and as a building block for complex organic molecules.

Mechanism of Action

The mechanism of action of 7-(5-BROMO-2-PROPOXYPHENYL)-5-METHYL-N-PHENYL-4H,7H-[1,2,3,4]TETRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXAMIDE involves its interaction with specific molecular targets and pathways. The compound may act by:

Inhibiting Enzymes: It can inhibit the activity of certain enzymes involved in disease processes.

Modulating Receptors: The compound may bind to and modulate the activity of specific receptors on cell surfaces.

Interfering with DNA/RNA: It can interact with nucleic acids, affecting gene expression and protein synthesis.

Comparison with Similar Compounds

Similar Compounds

• 7-(5-BROMO-2-METHOXYPHENYL)-5-METHYL-N-PHENYL-4H,7H-[1,2,3,4]TETRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXAMIDE
• 7-(5-BROMO-2-ETHOXYPHENYL)-5-METHYL-N-PHENYL-4H,7H-[1,2,3,4]TETRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXAMIDE

Uniqueness

The uniqueness of 7-(5-BROMO-2-PROPOXYPHENYL)-5-METHYL-N-PHENYL-4H,7H-[1,2,3,4]TETRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXAMIDE lies in its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of the propoxy group, in particular, may influence its solubility, reactivity, and interaction with biological targets, differentiating it from similar compounds with different substituents.